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Compound of Interest

Compound Name: 3-Acetyl-6-bromocoumarin

Cat. No.: B182494 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Acetyl-6-bromocoumarin

Introduction
3-Acetyl-6-bromocoumarin is a versatile heterocyclic compound belonging to the coumarin

family. It serves as a crucial intermediate in organic synthesis, particularly for the development

of novel pharmaceutical agents and fluorescent probes.[1] The presence of a bromine atom at

the 6-position and an acetyl group at the 3-position enhances its reactivity and imparts unique

photophysical properties, making it a subject of significant interest in medicinal chemistry and

materials science.[1]

Coumarins, as a class, exhibit a wide array of biological activities, including antitumor, anti-

inflammatory, anticoagulant, and antimicrobial properties.[2][3] Specifically, 3-Acetyl-6-
bromocoumarin has been utilized as a precursor for synthesizing derivatives with potential

antiproliferative activity against cancer cell lines.[2][4] Its structure also lends itself to

applications in optoelectronic devices due to its semiconductor behavior.[5][6] This guide

provides a comprehensive overview of its physicochemical properties, experimental protocols

for its synthesis and characterization, and its role in the development of biologically active

molecules.

Physicochemical Properties
The fundamental physicochemical properties of 3-Acetyl-6-bromocoumarin are summarized

below. These characteristics are essential for its handling, storage, and application in various
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experimental settings.

Property Value Reference

Molecular Formula C₁₁H₇BrO₃ [1][7]

Molecular Weight 267.08 g/mol [1][7]

CAS Number 2199-93-1 [1][7]

Appearance Pale yellow crystalline solid [1]

Melting Point 223-231 °C [1]

Solubility
Soluble in DMSO and

chloroform
[5]

Purity ≥ 98% (HPLC) [1]

Storage
Store at 0-8°C, protected from

light and moisture
[1][5]

Spectroscopic and Structural Data
Spectroscopic analysis is critical for the structural confirmation of 3-Acetyl-6-bromocoumarin.

While detailed spectral data for the parent compound is available through various databases,

extensive characterization is often published for its numerous derivatives.[2]
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Data Type Description Reference

¹H-NMR

Identity confirmed by ¹H-NMR.

[5] Specific chemical shifts are

available in spectral

databases.

[5]

IR Spectrum

Infrared spectral data is

available from the NIST

WebBook.[7] For derivatives,

characteristic peaks include

C=O stretching around 1730

cm⁻¹ and 1640 cm⁻¹.[2]

[7]

Mass Spectrometry

Mass spectrum (electron

ionization) data is available

from the NIST WebBook.[7]

[7]

Crystal Structure

The crystal structure has been

determined, revealing a nearly

planar coumarin moiety. The

molecule adopts an S-cis

configuration in the crystal.

[8]

Optical Properties

The compound exhibits

semiconductor behavior. The

optical band gap in DMSO

(120 µM) is 3.092 eV.[6] This

value changes with solvent

and concentration.[6]

[6]

Experimental Protocols
The following sections detail the methodologies for the synthesis and characterization of 3-
Acetyl-6-bromocoumarin and its derivatives.

Synthesis of 3-Acetylcoumarin Derivatives
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3-Acetyl-6-bromocoumarin is a key starting material for creating more complex heterocyclic

structures. A general method involves its reaction with other reagents to build upon the

coumarin core.

Example: Synthesis of 6-Bromo-3-(3-(dimethylamino)acryloyl)-2H-chromen-2-one (a derivative)

[2]

Reactants: A mixture of 3-Acetyl-6-bromocoumarin (2.67 g, 10 mmol) and N,N-

dimethylformamide dimethyl acetal (DMF-DMA, 1.19 g, 10 mmol) is prepared.

Solvent: The reactants are suspended in dry xylene (30 mL).

Reaction: The mixture is refluxed for 3 hours.

Work-up: After cooling, the resulting solid product is collected by filtration.

Purification: The solid is washed with petroleum ether (60/80 °C), dried, and then crystallized

from ethanol to yield the purified product.

General Characterization Methods
The identity and purity of newly synthesized compounds derived from 3-Acetyl-6-
bromocoumarin are confirmed using a suite of standard analytical techniques.[2]

Melting Point: Determined using a digital melting point apparatus.

Infrared (IR) Spectroscopy: Spectra are recorded on an FTIR spectrophotometer using

potassium bromide (KBr) discs to identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra are

recorded on a spectrometer (e.g., 300 MHz) in a suitable deuterated solvent, typically

DMSO-d₆, with TMS as an internal standard.

Mass Spectrometry (MS): Mass spectra are recorded on a mass spectrometer, often using

electron ionization (EI) at 70 eV, to determine the mass-to-charge ratio of the compound and

confirm its molecular weight.
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Elemental Analysis: The percentages of Carbon (C), Hydrogen (H), and Nitrogen (N) are

measured with a CHNS analyzer to confirm the empirical formula.

Biological Activity and Applications
3-Acetyl-6-bromocoumarin serves as a scaffold for generating derivatives with significant

biological potential. Its derivatives have been synthesized and evaluated for their in vitro

antitumor activity against various cancer cell lines, such as the human liver carcinoma cell line

(HEPG2-1).[2][4] Studies have shown that modifications at the 3-position acetyl group can lead

to compounds with promising antiproliferative effects, with some derivatives exhibiting IC₅₀

values in the low micromolar range.[2][4]

The workflow for discovering such potential drug candidates typically involves the synthesis of

a library of related compounds from the 3-Acetyl-6-bromocoumarin precursor, followed by

biological screening.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b182494?utm_src=pdf-body
https://www.mdpi.com/1420-3049/20/12/19803
https://pubmed.ncbi.nlm.nih.gov/26690106/
https://www.mdpi.com/1420-3049/20/12/19803
https://pubmed.ncbi.nlm.nih.gov/26690106/
https://www.benchchem.com/product/b182494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis

Purification & Characterization

Biological Evaluation

3-Acetyl-6-bromocoumarin
(Starting Material)

Reaction with
N,N-dimethylformamide

dimethyl acetal (DMF-DMA)

Step 1

Synthesis of Diverse
Heterocyclic Derivatives

(e.g., pyrazoles, thiazoles)

Step 2

Filtration &
Crystallization

Spectroscopic Analysis
(NMR, IR, MS)

In-vitro Antitumor Screening
(e.g., HEPG2-1 Cell Line)

IC50 Determination

Lead Compound
Identification

Click to download full resolution via product page

Caption: Workflow for synthesis and evaluation of antiproliferative agents.
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Conclusion
3-Acetyl-6-bromocoumarin is a compound of considerable value to researchers in drug

discovery and materials science. Its well-defined physicochemical properties and reactive

nature make it an excellent starting point for the synthesis of complex molecules with potent

biological activities. The established protocols for its derivatization and characterization,

coupled with its proven utility in generating compounds with antitumor effects, underscore its

importance as a key building block in modern organic and medicinal chemistry. Further

exploration of its derivatives is likely to yield novel therapeutic agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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